Cas no 2703774-41-6 (1-(1-Methoxycyclobutyl)cyclopropan-1-amine hydrochloride)

• Product Name: 1-(1-Methoxycyclobutyl)cyclopropan-1-amine hydrochloride
• CAS No: 2703774-41-6
• MF: C₈H₁₆ClNO
• MW: 177.671741485596
• MDL: MFCD34550945
• CID: 5627507
• PubChem ID: 165945578
• Update Time: 2025-06-14

1-(1-Methoxycyclobutyl)cyclopropan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-28339227
• 1-(1-methoxycyclobutyl)cyclopropan-1-amine hydrochloride
• 2703774-41-6
• Z5185035325
• 1-(1-Methoxycyclobutyl)cyclopropan-1-amine hydrochloride

• MDL： MFCD34550945
• Inchi： 1S/C8H15NO.ClH/c1-10-8(3-2-4-8)7(9)5-6-7;/h2-6,9H2,1H3;1H
• InChI Key： LLDMDZFPVIRSHE-UHFFFAOYSA-N
• SMILES： Cl.O(C)C1(CCC1)C1(CC1)N

Computed Properties

• Exact Mass: 177.0920418g/mol
• Monoisotopic Mass: 177.0920418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2Ų

Additional information on 1-(1-Methoxycyclobutyl)cyclopropan-1-amine hydrochloride

Comprehensive Overview of 1-(1-Methoxycyclobutyl)cyclopropan-1-amine hydrochloride (CAS No. 2703774-41-6)

The compound 1-(1-Methoxycyclobutyl)cyclopropan-1-amine hydrochloride (CAS No. 2703774-41-6) is a structurally unique and pharmacologically relevant molecule that has garnered significant attention in the field of medicinal chemistry. Its distinctive cyclopropyl and methoxycyclobutyl moieties contribute to its potential applications in drug discovery and development. Researchers are particularly interested in its role as a building block for synthesizing novel therapeutic agents, especially in the context of central nervous system (CNS) disorders and neurodegenerative diseases, which are currently among the most searched topics in biomedical research.

One of the key features of 1-(1-Methoxycyclobutyl)cyclopropan-1-amine hydrochloride is its ability to modulate specific biological targets, making it a valuable candidate for structure-activity relationship (SAR) studies. The amine hydrochloride salt form enhances its solubility and stability, which are critical factors for pharmaceutical formulations. Recent trends in AI-driven drug design have highlighted the importance of such compounds in virtual screening and molecular docking studies, as they provide a robust scaffold for optimizing drug-like properties.

In the context of green chemistry and sustainable synthesis, 1-(1-Methoxycyclobutyl)cyclopropan-1-amine hydrochloride has been explored for its potential to reduce synthetic steps and minimize waste. This aligns with the growing demand for eco-friendly chemical processes, a topic frequently searched by professionals in the chemical industry. The compound's cyclobutyl ring also offers intriguing possibilities for conformational restriction, a strategy often employed to improve the selectivity and potency of drug candidates.

The versatility of 1-(1-Methoxycyclobutyl)cyclopropan-1-amine hydrochloride extends to its applications in peptide mimetics and small molecule inhibitors. With the rise of precision medicine and personalized therapeutics, this compound has been investigated for its potential to address unmet medical needs. For instance, its structural motifs are relevant to the development of GPCR modulators and enzyme inhibitors, which are hot topics in contemporary pharmacology.

From a synthetic perspective, the preparation of 1-(1-Methoxycyclobutyl)cyclopropan-1-amine hydrochloride involves innovative cyclization and functional group interconversion strategies. These methods are often discussed in academic and industrial forums, particularly in relation to scalable synthesis and process optimization. The compound's CAS No. 2703774-41-6 serves as a unique identifier, facilitating its retrieval in chemical databases and patent literature, which are frequently accessed by researchers.

In summary, 1-(1-Methoxycyclobutyl)cyclopropan-1-amine hydrochloride represents a promising chemical entity with broad applicability in drug discovery and development. Its structural complexity and functional diversity make it a subject of ongoing research, particularly in areas such as CNS therapeutics, sustainable synthesis, and molecular design. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in the quest for innovative and effective pharmaceutical solutions.